Chain Length Classification: C25 Backbone Defines Very Long-Chain Acyl-CoA Status
9-Methylpentacosanoyl-CoA possesses a 25-carbon fatty acyl chain, which formally classifies it as a very long-chain acyl-CoA (VLCFA-CoA; >C20) [1]. This is in contrast to long-chain acyl-CoAs (C13-C22) [2] and medium-chain acyl-CoAs (C5-C11). The C25 chain length places it within a substrate class recognized by specialized peroxisomal very-long-chain acyl-CoA synthetases (VLCS), which have a demonstrated preference for fatty acids containing 22 or more carbons [3].
| Evidence Dimension | Fatty acyl chain length (carbons) |
|---|---|
| Target Compound Data | C25 (25 carbons) |
| Comparator Or Baseline | Long-chain acyl-CoA baseline range: C13-C22; Very long-chain acyl-CoA threshold: >C20 |
| Quantified Difference | 3 carbons longer than the maximum long-chain acyl-CoA definition (C22) |
| Conditions | Formal classification based on IUPAC and HMDB categorization |
Why This Matters
This classification determines which suite of enzymes (e.g., VLCS vs. long-chain acyl-CoA synthetase) will activate and process the compound, a critical factor in metabolic flux and assay design.
- [1] HMDB. 9-Methylpentacosanoyl-CoA (HMDB0300818). Human Metabolome Database. Accessed April 2026. View Source
- [2] Rhea, K. (2021). long-chain fatty acyl-CoA. RGD Ontology Report. Accessed April 2026. View Source
- [3] Uchiyama, A., et al. (1996). Human very-long-chain acyl-CoA synthetase: cloning, topography, and relevance to branched-chain fatty acid metabolism. Biochemical and Biophysical Research Communications, 229(3), 832-837. View Source
